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Compound of Interest

Compound Name: Isovaleronitrile

Cat. No.: B1219994

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for isovaleronitrile (also known as 3-methylbutanenitrile). The following sections
detail the physical and chemical properties, hazard classifications, toxicological data, and
protocols for safe handling, storage, and emergency procedures.

Chemical and Physical Properties

Isovaleronitrile is a flammable and toxic liquid.[1][2] Its key physical and chemical properties
are summarized below.
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Property Value References
Molecular Formula C5HO9N [1]

Molecular Weight 83.13 g/mol [1]
Appearance Liquid [3]

Boiling Point 128-130 °C at 730 mmHg [3]

Density 0.795 g/mL at 25 °C [3]

Flash Point 28 °C (82.4 °F) - closed cup [31141[5]

Refractive Index

n20/D 1.393

[3]

Vapor Pressure

11.2 mmHg at 25°C

[6]

Hazard Identification and Classification

Isovaleronitrile is classified as a hazardous substance. The GHS hazard classifications are

provided below.

Hazard Class Category Hazard Statement References
o H226: Flammable
Flammable Liquids 3 o [1112][3]
liquid and vapor
o H301: Toxic if
Acute Toxicity, Oral 3 [1][2][3]
swallowed
Skin H315: Causes skin
: - 2 o [11[2][31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- 2 o [1[21[3][4]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity - Single 3 [1112][3]

Exposure

respiratory irritation

Signal Word: Danger[1][3]
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Hazard Pictograms:

e GHSO02: Flame

e GHSO06: Skull and crossbones
e GHSO07: Exclamation mark[2]

Toxicological Information

The toxicity of aliphatic nitriles like isovaleronitrile is often associated with the metabolic
release of cyanide.[7]

Toxicity Data Value Species References

Oral LD50 233 mg/kg Mouse [2]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and
vomiting.[4] Inhalation of aliphatic nitriles can lead to chest pain, tightness in the chest, nausea,
vomiting, tachycardia, and seizures.[7]

Handling and Storage

Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, eye and face
protection.[4]

e Use only in a well-ventilated area or under a chemical fume hood.[4]

e Avoid breathing mist, vapors, or spray.[4]

» Do not get in eyes, on skin, or on clothing.[4]

o Keep away from open flames, hot surfaces, and sources of ignition.[4]

o Use only non-sparking tools and take precautionary measures against static discharges.[4]
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e Do not eat, drink, or smoke when using this product.[4]
e Wash hands thoroughly after handling.[4]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[4]

Store in a flammables area, away from heat, sparks, and flame.[4]

For product quality, keep refrigerated.[4]

Store locked up.[2]

Incompatible with strong oxidizing agents.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be in place when handling isovaleronitrile.
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PPE Type

Specifications

References

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[4]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[4]

Respiratory Protection

Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

[4]

First Aid Measures

Immediate medical attention is required for any exposure to isovaleronitrile.[4]

First Aid Procedures Workflow
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Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest.

Rinse immediately with plenty of water for at least 15 minutes,
including under the eyelids.

Immediately remove all contaminated clothing. Do NOT induce vomiting.

If not breathing, give artificial respiration. Wash skin with soap and plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for isovaleronitrile exposure.

Firefighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[4] Water mist may be used to cool closed containers.[4]

Specific Hazards:
» Flammable liquid.[4]

e Vapors may form explosive mixtures with air and can travel to a source of ignition and flash
back.[4]

» Containers may explode when heated.[4]

¢ Hazardous combustion products include carbon monoxide (CO), carbon dioxide (CO2), and
nitrogen oxides (NOx).[4] Very toxic cyanide gas may be produced in a fire.[5]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode and full
protective gear.[4]
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Accidental Release Measures

Personal Precautions:

Evacuate personnel to safe areas.[4]

Keep people away from and upwind of the spill/leak.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Use personal protective equipment as required.[4]

Take precautionary measures against static discharges.[4]

Environmental Precautions:

¢ Should not be released into the environment.[4]

o Prevent further leakage or spillage if safe to do so.[8] Do not let the product enter drains.[8]

Methods for Containment and Cleanup:

e Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[4][9]

» Keep in suitable, closed containers for disposal.[4]

o Use spark-proof tools and explosion-proof equipment.[4]

Spill Response Workflow
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Evacuate personnel to a safe area.

) Remove all sources of ignition. Ensure adequate ventilation. Wear appropriate PPE.
Keep upwind.

Click to download full resolution via product page

Caption: Workflow for handling an isovaleronitrile spill.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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